Cas no 154820-99-2 (2-t-Butyl-E-vinylboronic acid, pinacol ester)

• Product name: 2-t-Butyl-E-vinylboronic acid, pinacol ester
• CAS No: 154820-99-2
• MF: C₁₂H₂₃BO₂
• MW: 210.120824098587
• MDL: MFCD08276881
• CID: 836038
• PubChem ID: 11769738

2-t-Butyl-E-vinylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• E-2-(3,3-DIMETHYLBUTENYL)BORONIC ACID PINACOL ESTER
• 2-t-Butyl-E-vinylboronic acid, pinacol ester
• E-2-(3,3-Dimethylbutenyl)boronic acid pinacol ester,trans-2-(3,3-Dimethylbut-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• trans-(3,3-Dimethylbuten-1-yl)boronic acid pinacol ester
• TRANS-(3,3-DIMETHYLBUTENYL)BORONIC ACID PINACOL ESTER
• TRANS-2-(3,3-DIMETHYLBUT-1-ENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 2-(3,3-Dimethylbut-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AK197217
• 2-[(E)-3,3-dimethylbut-1-enyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Z1509617059
• SCHEMBL2699230
• DTXSID801146326
• 157945-83-0
• ZB0297
• 154820-99-2
• 2-[(1E)-3,3-Dimethyl-1-buten-1-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• VTGDQOPDGQPGRO-CMDGGOBGSA-N
• EN300-7370235
• MFCD08276881
• 2-t-Butyl-e-vinylboronic acid,pinacol ester
• AS-72507
• CS-0096463
• trans-(3,3-Dimethylbuten-1-yl)boronic acid pinacol ester, 97%
• J-009144
• H11032
• SCHEMBL2699232
• 2-[(1E)-3,3-DIMETHYLBUT-1-EN-1-YL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• (E)-2-(3,3-dimethylbut-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AKOS025293560
• 2-(3,3-Dimethyl-1-buten-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• trans-(3,3-Dimethylbuten-1-yl)boronic acid pinacol ester
• trans-(3,3-Dimethylbuten-1-yl)boronic acid pinacol ester 97%
• E-2-(3,3-Dimethylbutenyl)boronic acid pinacol ester, trans-2-(3,3-Dimethylbut-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD08276881
• Inchi： 1S/C12H23BO2/c1-10(2,3)8-9-13-14-11(4,5)12(6,7)15-13/h8-9H,1-7H3/b9-8+
• InChI Key： VTGDQOPDGQPGRO-CMDGGOBGSA-N
• SMILES： O1B(/C=C/C(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 210.17900
• Monoisotopic Mass: 210.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Melting Point: 38-43 °C
• Flash Point: 83 °C
• PSA: 18.46000
• LogP: 3.22010

2-t-Butyl-E-vinylboronic acid, pinacol ester Security Information

2-t-Butyl-E-vinylboronic acid, pinacol ester Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters